Cas no 2171805-41-5 (tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-hydroxypropyl)carbamate)

• Product Name: tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-hydroxypropyl)carbamate
• CAS No: 2171805-41-5
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 6470387
• PubChem ID: 165523799
• Update Time: 2025-06-08

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-hydroxypropyl)carbamate
• tert-butyl N-[6-(aminomethyl)pyridin-3-yl]-N-(2-hydroxypropyl)carbamate
• 2171805-41-5
• EN300-1274244

• Inchi： 1S/C14H23N3O3/c1-10(18)9-17(13(19)20-14(2,3)4)12-6-5-11(7-15)16-8-12/h5-6,8,10,18H,7,9,15H2,1-4H3
• InChI Key： LYCZEDZYYMAMNG-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=NC(CN)=CC=1)CC(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.7Ų

Additional information on tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-hydroxypropyl)carbamate

Introduction to Tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-hydroxypropyl)carbamate (CAS No. 2171805-41-5)

Tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-hydroxypropyl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2171805-41-5, represents a sophisticated derivative of pyridine, featuring both amine and carbamate functional groups. The presence of these groups not only contributes to its chemical reactivity but also opens up diverse applications in drug design and development.

The compound’s structure is characterized by a tert-butyl group, which serves as a sterically hindered substituent, enhancing its stability and reducing unwanted side reactions. This modification is particularly valuable in pharmaceutical contexts where metabolic degradation or unwanted interactions need to be minimized. The core of the molecule is a pyridine ring, which is a common scaffold in many bioactive compounds due to its ability to interact with biological targets such as enzymes and receptors.

The N-6-(aminomethyl) moiety attached to the pyridine ring introduces an amine functionality that can participate in hydrogen bonding and other forms of non-covalent interactions, making it an attractive feature for drug design. Aminomethyl groups are often used in medicinal chemistry to enhance solubility, improve binding affinity, and facilitate further derivatization. Additionally, the N-(2-hydroxypropyl)carbamate group adds another layer of complexity to the molecule, providing a hydrophilic segment that can improve water solubility while maintaining the overall lipophilicity required for effective membrane penetration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such compounds more efficiently than ever before. The combination of computational methods with experimental validation has been instrumental in understanding the behavior of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-hydroxypropyl)carbamate in various biological systems. Studies have shown that this compound exhibits promising properties as a lead candidate for further development into therapeutic agents.

In particular, research has focused on its potential applications in the treatment of neurological disorders. The pyridine core is known to interact with various neurotransmitter receptors, making it a viable candidate for modulating central nervous system activity. The presence of multiple functional groups allows for fine-tuning of pharmacokinetic properties, such as blood-brain barrier penetration and metabolic stability, which are critical factors in drug development.

Moreover, the compound’s structural features make it an excellent candidate for exploring new chemical entities (NCEs) in drug discovery programs. Its ability to undergo selective modifications while retaining core pharmacophoric elements provides chemists with a versatile platform for generating novel derivatives with enhanced therapeutic profiles. For instance, recent studies have demonstrated that minor alterations in the tert-butyl group or the hydroxypropyl carbamate moiety can significantly alter the compound’s biological activity, offering insights into structure-activity relationships (SARs).

The synthesis of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-hydroxypropyl)carbamate involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. These techniques not only improve efficiency but also minimize environmental impact by reducing waste generation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. By serving as a building block, it enables researchers to construct intricate structures with tailored properties for specific therapeutic targets. This modular approach to drug design has accelerated the discovery process by allowing rapid screening of diverse chemical libraries.

Evaluation of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-hydroxypropyl)carbamate has been conducted through both in vitro and in vivo studies. In vitro assays have revealed interesting interactions with model enzymes and receptors, suggesting potential therapeutic effects against various diseases. For example, preliminary data indicate that this compound may inhibit certain enzymes involved in inflammation or cancer progression by competing with natural substrates or modulating enzyme activity.

In vivo studies have further supported these findings by demonstrating favorable pharmacokinetic profiles when tested in animal models. The compound exhibits reasonable bioavailability, distribution across tissues, and excretion rates, all of which are critical parameters for successful drug candidates. Additionally, preliminary toxicity studies have shown no significant adverse effects at tested doses, paving the way for further clinical investigation.

The growing interest in tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2-hydroxypropyl)carbamate underscores its importance as a promising candidate for future pharmaceutical applications. As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like this one will play an increasingly vital role in developing innovative treatments. The combination of structural versatility with favorable biological properties makes it an attractive option for both academic researchers and industry scientists alike.

Looking ahead, advancements in synthetic chemistry and biotechnology are expected to further enhance our ability to harness the potential of such compounds effectively. Techniques such as flow chemistry and automated synthesis platforms could streamline production processes while maintaining high quality standards necessary for pharmaceutical use cases. Moreover， collaborations between academia and industry will be crucial for translating laboratory discoveries into viable therapeutics that meet regulatory requirements and address unmet medical needs.